Cas no 103980-64-9 (4(3H)-Pyrimidinone,5-hexyl-)

4(3H)-Pyrimidinone,5-hexyl- structure
4(3H)-Pyrimidinone,5-hexyl- structure
Product Name:4(3H)-Pyrimidinone,5-hexyl-
CAS No:103980-64-9
MF:C10H16N2O
MW:180.246842384338
CID:225969
PubChem ID:3025551
Update Time:2025-04-19

4(3H)-Pyrimidinone,5-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,5-hexyl-
    • 5-hexyl-1H-pyrimidin-6-one
    • 5-hexyl-3H-pyrimidin-4-one
    • 4-Pyrimidinol, 5-hexyl-
    • 5-Hexyl-4-pyrimidinol
    • 5-hexylpyrimidin-4(3H)-one
    • 103980-64-9
    • DTXSID60146195
    • Inchi: 1S/C10H16N2O/c1-2-3-4-5-6-9-7-11-8-12-10(9)13/h7-8H,2-6H2,1H3,(H,11,12,13)
    • InChI Key: CFEHYVITKCDTOF-UHFFFAOYSA-N
    • SMILES: O=C1C(=CN=CN1)CCCCCC

Computed Properties

  • Exact Mass: 180.126263
  • Monoisotopic Mass: 180.126263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.5

Experimental Properties

  • Density: 1.05
  • Boiling Point: 297.9°Cat760mmHg
  • Flash Point: 133.9°C
  • Refractive Index: 1.531
  • PSA: 46.01000
  • LogP: 2.30500
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